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Compound of Interest

Compound Name: Amitraz-d6

cat. No.: B1161410

Technical Guide: Amitraz-d6

This technical guide provides an in-depth overview of Amitraz-d6, a deuterated isotopologue
of the formamidine pesticide Amitraz. This guide is intended for researchers, scientists, and
drug development professionals, offering comprehensive data on its chemical properties, and
insights into the broader mechanism of action and analytical methodologies related to Amitraz.

Chemical Identifiers and Properties

Amitraz-d6 is primarily utilized as an internal standard in analytical and research applications
for the quantification of Amitraz. The deuterium labeling provides a distinct mass spectrometric
signature, enabling precise measurement.

Table 1: Chemical Identifiers for Amitraz-d6
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Identifier Value Citation
CAS Number 2734300-36-6 [1]
Unlabeled CAS Number 33089-61-1 [2][3]
Molecular Formula C19H17D6eNs [11[2]
Molecular Weight 299.44 g/mol [1112]
N-methyl-N'-[2-methyl-4-
(trideuteriomethyl)phenyl]-N-

IUPAC Name [[2-methyl-4- [4]
(trideuteriomethyl)phenyl]imino
methyllmethanimidamide
INChl=1S/C19H23N3/c1-14-6-
8-18(16(3)10-14)20-12-

InChl 22(5)13-21-19-9-7-15(2)11- [4]
17(19)4/h6-13H,1-
5H3/i1D3,2D3

XAITBQSYVNQDR-
InChlKey Q Q Q [4]

WFGJIKAKNSA-N

Canonical SMILES

[2H]C([2H])
([2H])C1=CC(=C(C=C1)N=CN(
C)C=NC2=C(C=C(C=C2)C([2
H]D([2HD[2H])C)C

[4]

Synonyms

N'-(2,4-Dimethylphenyl)-N-
[[(2,4-
dimethylphenyl)imino]methyl]-
N-methylmethanimidamide-d6,
HY-B1111S, CS-0372915

[1]14]

Table 2: Computed Physicochemical Properties of Amitraz-d6
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Property Value Citation
Exact Mass 299.226858222 Da [4]
XLogP3 5.5 [4]
Hydrogen Bond Donor Count 0 [4]
Hydrogen Bond Acceptor

C)t.:untg p : 4]
Rotatable Bond Count 4 [4]
Topological Polar Surface Area 28 A2 [4]

Mechanism of Action

Amitraz exerts its biological effects primarily through its interaction with specific
neurotransmitter receptors. Its effectiveness as an acaricide and insecticide stems from its
potent activity on the nervous systems of invertebrates, while its toxicity in mammals is also
linked to related receptor systems. The primary mechanisms of action include:

o Octopamine Receptor Agonism: In invertebrates such as mites and ticks, amitraz and its
active metabolite, N'-(2,4-dimethylphenyl)-N-methylformamidine (DPMF), act as potent
agonists of octopamine receptors.[2][4] Octopamine is the invertebrate equivalent of
norepinephrine. The activation of these G protein-coupled receptors (GPCRSs) leads to over-
excitation of the nervous system, resulting in paralysis and death of the parasite.[3][5]
Studies have shown that amitraz can activate multiple subtypes of octopamine receptors.[2]

[4]

» Alpha-Adrenergic Receptor Agonism: In mammals, amitraz exhibits agonist activity at a-
adrenergic receptors, particularly the a2-adrenergic subtype.[3][6] This interaction is
responsible for most of the toxic effects observed in mammals, which include central nervous
system depression, bradycardia, hypotension, and hypothermia.[3] Amitraz has been shown
to stimulate both al- and a2-adrenoceptors to produce vascular constriction.[1]

« Inhibition of Monoamine Oxidase (MAO): Amitraz has been reported to inhibit the enzyme
monoamine oxidase, which is involved in the metabolism of neurotransmitters.[3][7]
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The selective toxicity of amitraz towards invertebrates is partly explained by the differential
sensitivity of the target receptors. For instance, the honeybee octopamine receptor (OctB2R) is
less sensitive to amitraz than the corresponding receptor in the Varroa mite.[2]

Signaling Pathways

The following diagrams illustrate the proposed signaling pathways for Amitraz's action on
octopamine and a-adrenergic receptors.

Caption: Invertebrate Octopamine Receptor Signaling Pathway for Amitraz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1161410?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/2157035/
https://pubmed.ncbi.nlm.nih.gov/2157035/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8313232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8313232/
https://en.wikipedia.org/wiki/Amitraz
https://www.researchgate.net/publication/305818135_Amitraz_and_its_metabolite_differentially_activate_a-_and_b-adrenergic-like_octopamine_receptors_Amitraz_actions_on_octopamine_receptors
https://www.sigmaaldrich.com/TW/zh/tech-docs/paper/1522587
https://www.sigmaaldrich.com/TW/zh/tech-docs/paper/1522587
https://www.researchgate.net/publication/276359486_Molecular_Mechanisms_of_Amitraz_Mammalian_Toxicity_A_Comprehensive_Review_of_Existing_Data
https://www.msdvetmanual.com/toxicology/insecticide-and-acaricide-organic-toxicity/triazapentadiene-amitraz-toxicosis-in-animals
https://www.msdvetmanual.com/toxicology/insecticide-and-acaricide-organic-toxicity/triazapentadiene-amitraz-toxicosis-in-animals
https://www.benchchem.com/product/b1161410#amitraz-d6-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b1161410#amitraz-d6-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b1161410#amitraz-d6-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b1161410#amitraz-d6-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1161410?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

